Cas no 1211520-76-1 (2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine
• CAS No: 1211520-76-1
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4901237
• Update Time: 2025-05-23

2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3BrF3NO/c7-5-1-3(6(8,9)10)4(12)2-11-5/h1-2,12H
• InChI Key： HKGXBPZIKDFYCA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine

2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine, also known by its CAS number 1211520-76-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates a bromine atom at the 2-position, a hydroxyl group at the 5-position, and a trifluoromethyl group at the 4-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in various chemical synthesis processes.

The synthesis of 2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine typically involves multi-step reactions, often utilizing intermediates such as pyridine derivatives or halogenation agents. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl group, which has proven to be both time-saving and cost-effective. Such innovations underscore the compound's versatility and its growing importance in modern organic synthesis.

In terms of physical properties, 2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its hydroxyl group imparts some degree of polarity to the molecule, while the trifluoromethyl group introduces significant electron-withdrawing effects. These characteristics make it an ideal candidate for applications in drug design, where fine-tuning molecular properties is crucial for achieving desired pharmacokinetic profiles.

Recent studies have highlighted the potential of 2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine as a lead compound in the development of novel anti-inflammatory agents. By leveraging its unique electronic properties, researchers have successfully synthesized derivatives that exhibit potent inhibitory activity against cyclooxygenase enzymes (COX-1 and COX-2). These findings suggest that the compound could serve as a foundation for designing drugs targeting inflammatory diseases such as arthritis and cardiovascular conditions.

Beyond medicinal chemistry, 2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine has also found applications in materials science. Its ability to act as a precursor in the synthesis of advanced polymers and coordination complexes has been extensively explored. For example, scientists have utilized this compound to develop stimuli-responsive materials that exhibit reversible changes in their physical properties under specific environmental conditions. Such materials hold promise for use in sensors, drug delivery systems, and adaptive textiles.

The structural uniqueness of 2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine also makes it an attractive substrate for exploring fundamental chemical reactions. Recent investigations into its reactivity under various catalytic conditions have revealed novel pathways for forming complex heterocyclic structures. These studies not only advance our understanding of pyridine chemistry but also pave the way for innovative synthetic strategies in organic synthesis.

In conclusion, 2-Bromo-5-hydroxy-4-(trifluoromethyl)pyridine, with its CAS number 1211520-76-1, stands out as a versatile and multifaceted compound with applications spanning medicinal chemistry, materials science, and fundamental chemical research. As ongoing studies continue to uncover new aspects of its reactivity and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.